Cas no 131113-94-5 (Methyl 2-(4-fluoro-3-methylphenyl)acetate)
131113-94-5 structure
Product Name:Methyl 2-(4-fluoro-3-methylphenyl)acetate
CAS No:131113-94-5
MF:C10H11FO2
MW:182.191546678543
CID:102412
PubChem ID:53419523
Update Time:2025-04-18
Methyl 2-(4-fluoro-3-methylphenyl)acetate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 2-(4-fluoro-3-methylphenyl)acetate
- Benzeneacetic acid,4-fluoro-3-methyl-, methyl ester
- AKOS006307934
- 131113-94-5
- Methyl (4-fluoro-3-methylphenyl)acetate
- DTXSID50697520
-
- MDL: MFCD11110013
- Inchi: 1S/C10H11FO2/c1-7-5-8(3-4-9(7)11)6-10(12)13-2/h3-5H,6H2,1-2H3
- InChI Key: JQGIQKMIKAVAHD-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1C)CC(=O)OC
Computed Properties
- Exact Mass: 182.07433
- Monoisotopic Mass: 182.074
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 182
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3A^2
- XLogP3: 2.2
Experimental Properties
- PSA: 26.3
Methyl 2-(4-fluoro-3-methylphenyl)acetate Related Literature
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
131113-94-5 (Methyl 2-(4-fluoro-3-methylphenyl)acetate) Related Products
- 584-74-7(Ethyl 2-(2-fluorophenyl)acetate)
- 57486-67-6(Methyl 2-(2-fluorophenyl)acetate)
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- 64123-77-9(Methyl 2-(3-fluorophenyl)acetate)
- 787585-29-9(Methyl 2-(3-fluoro-4-methylphenyl)acetate)
- 34837-84-8(Methyl 2-(4-fluorophenyl)acetate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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